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Compound of Interest

Compound Name:
2-Diphenylphosphino-6-

methylpyridine

Cat. No.: B166057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Diphenylphosphino-6-methylpyridine (CAS No. 132682-77-0). The following sections detail

the material's properties, associated hazards, safe handling protocols, emergency procedures,

and proper disposal methods to ensure the safety of laboratory personnel and the environment.

Chemical and Physical Properties
2-Diphenylphosphino-6-methylpyridine is a solid, air-sensitive phosphine ligand commonly

used in catalysis and inorganic chemistry.[1][2] A summary of its key physical and chemical

properties is presented below.
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Property Value Reference

Molecular Formula C₁₈H₁₆NP [2]

Molecular Weight 277.3 g/mol [2]

Appearance
White to off-white solid

(powder or crystal)
[1]

Melting Point 81-86 °C [1]

Solubility No data available

Sensitivity Air-sensitive [1]

Hazard Identification and GHS Classification
2-Diphenylphosphino-6-methylpyridine is classified as a hazardous substance. All personnel

handling this material must be familiar with its GHS classification and take appropriate

precautions.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

(Data sourced from multiple safety data sheets)

GHS Pictogram:

Signal Word: Warning

Safe Handling Protocols
Due to its air-sensitive nature and hazardous properties, 2-Diphenylphosphino-6-
methylpyridine requires handling under an inert atmosphere. The following protocols are

recommended for safe handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Diphenylphosphino-6-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Diphenylphosphino-6-methylpyridine
https://www.sigmaaldrich.com/US/en/sds/aldrich/a75706
https://www.sigmaaldrich.com/US/en/sds/aldrich/a75706
https://www.sigmaaldrich.com/US/en/sds/aldrich/a75706
https://www.benchchem.com/product/b166057?utm_src=pdf-body
https://www.benchchem.com/product/b166057?utm_src=pdf-body
https://www.benchchem.com/product/b166057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are essential to minimize exposure.

Control/PPE Specification

Ventilation
Use only in a well-ventilated area, preferably

within a certified chemical fume hood.

Inert Atmosphere

A glovebox or Schlenk line with an inert gas

(e.g., argon, nitrogen) is required for all

manipulations.

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
A lab coat and, if necessary, impervious

clothing.

General Handling Workflow
The following diagram illustrates a typical workflow for safely handling 2-Diphenylphosphino-
6-methylpyridine in a laboratory setting.
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Safe Handling Workflow for 2-Diphenylphosphino-6-methylpyridine

Preparation

Handling

Post-Handling

Prepare work area in fume hood

Ensure inert atmosphere (glovebox/Schlenk line)

Don appropriate PPE

Transfer reagent under inert gas

Proceed to handling

Weigh desired amount

Dissolve in degassed solvent

Quench any residual reagent appropriately

Reaction complete

Decontaminate glassware and surfaces

Dispose of waste in designated containers

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Diphenylphosphino-6-methylpyridine.
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Storage and Stability
Proper storage is crucial to maintain the integrity of 2-Diphenylphosphino-6-methylpyridine
and prevent the formation of hazardous degradation products.

Condition Requirement

Atmosphere Store under an inert gas (e.g., argon, nitrogen).

Temperature
Store in a cool, dark place. Some suppliers

recommend refrigeration (<15°C).[1]

Container Keep in a tightly sealed, appropriate container.

Incompatible Materials Avoid strong oxidizing agents and acids.

Emergency Procedures
In the event of an emergency, follow these procedures and always have the Safety Data Sheet

(SDS) readily available for emergency responders.

First-Aid Measures
The following table summarizes the recommended first-aid measures for exposure to 2-
Diphenylphosphino-6-methylpyridine.
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

The following diagram illustrates the logical flow of first-aid actions.
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First-Aid Decision Tree

Exposure Occurs

Flush eyes with water for 15 min

Eye

Flush skin with water for 15 min
Remove contaminated clothing

Skin

Move to fresh air

Inhalation

Rinse mouth with water
Do NOT induce vomiting

Ingestion

Seek Immediate Medical Attention

breathing_check

Breathing?

artificial_respiration

No

Yes

Click to download full resolution via product page

Caption: A flowchart of first-aid procedures for exposure to 2-Diphenylphosphino-6-
methylpyridine.

Spill Response
In the event of a spill, the following procedures should be followed.
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Spill Size Protocol

Minor Spill

1. Evacuate non-essential personnel. 2. Ensure

adequate ventilation. 3. Wearing appropriate

PPE, cover the spill with a dry, inert absorbent

material (e.g., sand, vermiculite). 4. Carefully

sweep up the material and place it in a sealed,

labeled container for hazardous waste disposal.

5. Clean the spill area with a suitable solvent,

followed by soap and water.

Major Spill

1. Evacuate the area immediately. 2. Alert

others in the vicinity and contact your

institution's emergency response team. 3. Do

not attempt to clean up the spill yourself.

The following diagram outlines the decision-making process for spill response.

Spill Response Workflow

Spill Occurs

Assess Spill Size

Evacuate non-essential personnel
Don PPE

Cover with inert absorbent
Collect waste

Decontaminate area

Minor

Evacuate area immediately
Alert others

Contact emergency response

Major

Report incident to supervisor
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Caption: A decision tree for responding to a spill of 2-Diphenylphosphino-6-methylpyridine.

Toxicological Information
There is limited publicly available toxicological data for 2-Diphenylphosphino-6-
methylpyridine.

Toxicity Endpoint Data

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

probable, possible or confirmed human

carcinogen by IARC, ACGIH, NTP, or OSHA.[3]

Reproductive Toxicity No data available

Disposal Considerations
All waste containing 2-Diphenylphosphino-6-methylpyridine must be treated as hazardous

waste and disposed of in accordance with local, state, and federal regulations.

The following diagram outlines a general workflow for the disposal of waste.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b166057?utm_src=pdf-body-img
https://www.benchchem.com/product/b166057?utm_src=pdf-body
https://www.benchchem.com/product/b166057?utm_src=pdf-body
https://www.benchchem.com/product/b166057?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-W013343/2-Diphenylphosphino-pyridine-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b166057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal Workflow

Waste Generated

Segregate waste into appropriate streams
(e.g., solid, liquid)

Place waste in a compatible,
properly labeled hazardous waste container

Store container in a designated
hazardous waste accumulation area

Arrange for pickup by
institutional EHS personnel

Proper Disposal

Click to download full resolution via product page

Caption: A general workflow for the proper disposal of waste containing 2-
Diphenylphosphino-6-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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